Cas no 1228542-19-5 ((2S)-2-(tert-butoxycarbonylamino)-2-cycloheptyl-acetic acid)

• Product Name: (2S)-2-(tert-butoxycarbonylamino)-2-cycloheptyl-acetic acid
• CAS No: 1228542-19-5
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD16251538
• CID: 2618271
• PubChem ID: 45489696
• Update Time: 2025-08-04

(2S)-2-(tert-butoxycarbonylamino)-2-cycloheptyl-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-cycloheptyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• (S)-2-(tert-butoxycarbonylamino)-2-cycloheptylacetic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-cycloheptylacetic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-2-cycloheptylacetic acid
• (2S)-2-{[(tert-Butoxy)carbonyl]amino-2-cycloheptylacetic acid
• (2S)-2-([(tert-Butoxy)carbonyl]amino)-2-cycloheptylacetic acid
• (2S)-[(tert-Butoxycarbonyl)amino](cycloheptyl)acetic acid
• (2S)-2-(tert-butoxycarbonylamino)-2-cycloheptyl-acetic acid
• AKOS015841394
• AS-52478
• 1228542-19-5
• DTXSID70670451
• SCHEMBL22285128
• MFCD16251538
• Cycloheptaneacetic acid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]-, (alphaS)-
• CS-0055760
• (S)-[(TERT-BUTOXYCARBONYL)AMINO](CYCLOHEPTYL)ACETIC ACID
• P15235
• (S)-2-((tert-Butoxycarbonyl)amino)-2-cycloheptylaceticacid
• 875-140-6
• (2S)-2-(((tert-Butoxy)carbonyl)amino-2-cycloheptylacetic acid

• MDL： MFCD16251538
• Inchi： 1S/C14H25NO4/c1-14(2,3)19-13(18)15-11(12(16)17)10-8-6-4-5-7-9-10/h10-11H,4-9H2,1-3H3,(H,15,18)(H,16,17)/t11-/m0/s1
• InChI Key： ADXRJYZTIHABDG-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N[C@H](C(=O)O)C1CCCCCC1)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 3.5

Additional information on (2S)-2-(tert-butoxycarbonylamino)-2-cycloheptyl-acetic acid

(2S)-2-(tert-butoxycarbonylamino)-2-cycloheptyl-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1228542-19-5, commonly referred to as (2S)-2-(tert-butoxycarbonylamino)-2-cycloheptyl-acetic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The tert-butoxycarbonylamino group and the cycloheptyl moiety contribute to its distinctive chemical profile, making it a subject of interest for researchers exploring stereochemistry and bioactive compounds.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing the pharmacokinetic and pharmacodynamic properties of molecules. The (S)-configuration of this compound plays a crucial role in determining its biological activity. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to analyze the stereochemical interactions of this compound with target proteins. These studies have provided valuable insights into its potential as a lead compound for therapeutic agents targeting specific enzymes or receptors.

The cycloheptyl group in the molecule introduces rigidity and stability, which are essential for maintaining the bioactive conformation. This structural feature has been explored in various synthetic strategies, including ring-opening reactions and stereoselective synthesis techniques. The integration of the tert-butoxycarbonylamino group further enhances the molecule's versatility, enabling it to participate in diverse chemical transformations such as peptide coupling and nucleophilic substitutions.

From a synthetic perspective, the preparation of (2S)-2-(tert-butoxycarbonylamino)-2-cycloheptyl-acetic acid involves a series of well-defined steps that ensure high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve the desired stereochemical outcome. These methods not only improve the efficiency of synthesis but also align with the principles of green chemistry by minimizing waste and reducing environmental impact.

Moreover, this compound has been investigated for its potential role in medicinal chemistry. Preclinical studies have demonstrated its ability to modulate key biological pathways, making it a promising candidate for treating various diseases. For instance, research has shown that this compound exhibits selective inhibition against certain kinases, which are implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders.

The integration of cutting-edge analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has further elucidated the structural characteristics of this compound. These analyses have confirmed its purity and stability under various conditions, which are critical factors for its use in preclinical trials.

In conclusion, (2S)-2-(tert-butoxycarbonylamino)-2-cycloheptyl-acetic acid represents a compelling example of how stereochemistry and structural design can influence the biological activity of a molecule. With ongoing research focusing on its synthetic optimization and therapeutic potential, this compound continues to be a focal point in both academic and industrial settings.